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Compound of Interest

Compound Name: Einecs 251-319-9

Cat. No.: B15180549 Get Quote

Chemical Identifier: Einecs 251-319-9 corresponds to the chemical substance 2-(2-

Butoxyethoxy)ethyl acetate.[1][2][3] This guide provides critical safety protocols and logistical

information for researchers, scientists, and drug development professionals. Adherence to

these procedures is essential for ensuring laboratory safety and proper chemical handling.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure. The following table summarizes the required PPE for handling 2-(2-

Butoxyethoxy)ethyl acetate.[1][3][4][5]
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Protection Type Required Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR

1910.133 (US).[4][5]

Skin Protection

Chemical protective gloves

(e.g., PVC, Nitrile rubber),

impervious clothing, overalls,

and a PVC apron.

EN 374 (EU) for gloves.[1][4]

Respiratory Protection

General exhaust ventilation is

typically sufficient. In cases of

aerosol or mist formation, use

a respirator with a Type A filter.

Follow a respiratory protection

program meeting OSHA 29

CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149.[1]

[5]

Chemical Handling and Storage Protocols
Safe handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Handling Procedures:

Avoid Contact: Prevent all personal contact with the substance, including inhalation of

vapors.[1]

Ventilation: Use in a well-ventilated area. Local exhaust ventilation may be necessary for

specific operations.[1][5]

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the work area.[4][6]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[5]

Storage Conditions:
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Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

strong bases.[1][7]

This substance may form explosive peroxides. Note the date of receipt and the date of

opening on the container. Unopened containers are generally safe for 18 months, while

opened containers should not be stored for more than 12 months.[1]

Spill and Disposal Plan
Immediate and appropriate response to spills and proper disposal of waste are crucial for

laboratory and environmental safety.

Spill Response:

Minor Spills:

Remove all ignition sources.[1]

Absorb the spill with inert material (e.g., sand, vermiculite).[5]

Place the absorbed material into a suitable, closed container for disposal.[5]

Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

Wear full-body protective clothing and a self-contained breathing apparatus.[1]

Waste Disposal:

Dispose of the chemical and its container in accordance with local, state, and federal

regulations. Consult with a licensed waste management authority.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-229848.pdf
https://www.chemicalbook.com/msds/2-2-butoxyethoxy-ethyl-acetate.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://www.fishersci.com/shop/products/2-2-n-butoxyethoxy-ethyl-acetate-98-thermo-scientific/AAA16065AK
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://pim-resources.coleparmer.com/sds/53702.pdf
https://pim-resources.coleparmer.com/sds/53702.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://datasheets.scbt.com/sc-229848.pdf
https://www.carlroth.com/medias/SDB-8021-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5NjR8YXBwbGljYXRpb24vcGRmfGFESTBMMmcxWVM4NU1qQTJOemswT1RRME5UUXlMMU5FUWw4NE1ESXhYMFJGWDBWT0xuQmtaZ3w4ZGM0Zjc3YjAwZTc1MWI3MTI0NzVlNGYxMjc0Y2MyODA4ZmU4OGI5N2E1Y2RkNjg1ZThmMmFiYTY3YWMwNThl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not empty into drains or release into the environment.[3][6]

Contaminated packaging should be handled and disposed of in the same manner as the

substance itself.[6]

Experimental Workflow: Safe Handling Protocol
The following diagram illustrates the standard workflow for safely handling 2-(2-

Butoxyethoxy)ethyl acetate in a laboratory setting.
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Post-Handling

Preparation:
Don appropriate PPE

Handling:
Work in a well-ventilated area

Ensure safety

Procedure:
Dispense and use chemical

Proceed with caution

Post-Procedure:
Securely seal container

After use

Waste Disposal:
Dispose of waste in labeled containers

Generate waste

Storage:
Return to designated storage

Proper storage

Decontamination:
Clean work area and remove PPE

Final Step:
Wash hands thoroughly

Personal hygiene

Click to download full resolution via product page

Caption: Workflow for handling 2-(2-Butoxyethoxy)ethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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